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Compound of Interest

Compound Name: 6R,7S-Epoxy-octadecanoic acid

CAS No.: 13980-05-7

Cat. No.: B1222647

Get Quote

An In-Depth Technical Guide to 6R,7S-Epoxy-octadecanoic acid

Abstract
6R,7S-Epoxy-octadecanoic acid, also known as cis-6,7-Epoxystearic acid, is an oxidized lipid

molecule belonging to the expansive class of octadecanoids.[1][2] These molecules, derived

from 18-carbon fatty acids, are emerging as significant signaling entities in mammalian

physiology, a role that has been well-established in plants through the jasmonate pathway.[3][4]

As products of both enzymatic and non-enzymatic oxidation, epoxy fatty acids (EpFAs) such as

6R,7S-Epoxy-octadecanoic acid are of increasing interest to researchers in drug

development for their potential roles in inflammation, cellular regulation, and as biomarkers for

various physiological states. This guide provides a technical overview of its chemical

properties, synthesis, biological context, and the analytical methodologies required for its study.

Physicochemical Properties and Identification
Accurate identification and characterization are foundational to the study of any bioactive

molecule. 6R,7S-Epoxy-octadecanoic acid is a saturated fatty acid featuring a chemically

reactive epoxide ring. Its specific stereochemistry (6R,7S) dictates its interaction with enzymes

and receptors.
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Property Value Reference(s)

Molecular Formula C₁₈H₃₄O₃ [1][2][5]

Molecular Weight 298.46 g/mol [2][5]

CAS Number 13980-05-7 [1][2][5]

IUPAC Name
5-[(2R,3S)-3-undecyloxiran-2-

yl]pentanoic acid
[1]

Synonyms

cis-6,7-Epoxystearic acid,

(6R,7S)-6,7-

Epoxyoctadecanoic acid

[1][2]

Physical State Solid [2][5]

InChI Key
PVMIAUUBHIBDJY-

LQKAMQBPNA-N
[2][5]

Biosynthesis and Chemical Synthesis
Endogenous Formation: The Octadecanoid Pathway
Octadecanoids are a class of lipids derived from the oxygenation of 18-carbon fatty acids.[4]

This process can occur through several routes:

Enzymatic Oxidation: In mammals, enzymes such as cyclooxygenases (COX),

lipoxygenases (LOX), and cytochrome P450 (CYP) monooxygenases catalyze the formation

of a wide array of oxidized fatty acids.[3][4] CYP epoxygenases, in particular, are responsible

for converting polyunsaturated fatty acids into various epoxy fatty acids (EpFAs).[6] While the

specific enzymes responsible for generating 6R,7S-Epoxy-octadecanoic acid from stearic

acid are less characterized than those for unsaturated fats, CYP-mediated oxidation remains

a primary putative pathway.

Non-Enzymatic Oxidation: Reactive oxygen species (ROS) can lead to the non-enzymatic

peroxidation and epoxidation of fatty acids, especially under conditions of oxidative stress.[7]

This can result in a mixture of various isomers.

The diagram below illustrates the general pathways for the formation of octadecanoids.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/6R_7S-Epoxy-octadecanoic-acid
https://www.larodan.com/product/cis-67-epoxy-octadecanoic-acid/
https://cymitquimica.com/products/48-12-1806/13980-05-7/cis-67-epoxy-octadecanoic-acid/
https://www.larodan.com/product/cis-67-epoxy-octadecanoic-acid/
https://cymitquimica.com/products/48-12-1806/13980-05-7/cis-67-epoxy-octadecanoic-acid/
https://pubchem.ncbi.nlm.nih.gov/compound/6R_7S-Epoxy-octadecanoic-acid
https://www.larodan.com/product/cis-67-epoxy-octadecanoic-acid/
https://cymitquimica.com/products/48-12-1806/13980-05-7/cis-67-epoxy-octadecanoic-acid/
https://pubchem.ncbi.nlm.nih.gov/compound/6R_7S-Epoxy-octadecanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/6R_7S-Epoxy-octadecanoic-acid
https://www.larodan.com/product/cis-67-epoxy-octadecanoic-acid/
https://www.larodan.com/product/cis-67-epoxy-octadecanoic-acid/
https://cymitquimica.com/products/48-12-1806/13980-05-7/cis-67-epoxy-octadecanoic-acid/
https://www.larodan.com/product/cis-67-epoxy-octadecanoic-acid/
https://cymitquimica.com/products/48-12-1806/13980-05-7/cis-67-epoxy-octadecanoic-acid/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11719350/
https://pubs.acs.org/doi/10.1021/acs.chemrev.3c00520
https://pmc.ncbi.nlm.nih.gov/articles/PMC11719350/
https://escholarship.org/content/qt0xf637hs/qt0xf637hs_noSplash_b18115e9ad9a4a8581a87cc58166a799.pdf
https://www.benchchem.com/product/b1222647/docs?utm_src=pdf-body#what-is-6r-7s-epoxy-octadecanoic-acid
https://www.ahajournals.org/doi/10.1161/01.hyp.0000113294.06704.64
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222647?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


18-Carbon Fatty Acids
(e.g., Stearic, Oleic, Linoleic Acid)

Enzymatic Oxidation
Non-Enzymatic Oxidation

(Autoxidation)

Cytochrome P450
Epoxygenases

Lipoxygenases
Reactive Oxygen
Species (ROS)

6R,7S-Epoxy-octadecanoic acid
& Other EpFAs

Click to download full resolution via product page

Caption: General pathways of octadecanoid biosynthesis.

Chemical Synthesis Approach
The controlled chemical synthesis of specific stereoisomers of epoxy fatty acids is crucial for

biological testing and use as analytical standards. While a direct protocol for 6R,7S-Epoxy-
octadecanoic acid is not commonly cited, a general approach can be adapted from the

synthesis of related epoxyketo-octadecenoic acids (EKODEs), which often involves Wittig-type

reactions and stereoselective epoxidation.[8][9] A plausible route would start from a precursor

with the correct stereochemistry or involve chiral resolution steps. The epoxidation of the

corresponding cis-alkene (cis-6-octadecenoic acid) using a peroxy acid like m-CPBA is a

common method for creating epoxides.

Biological Role and Putative Mechanism of Action
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While research into 6R,7S-Epoxy-octadecanoic acid is still nascent, the biological activities of

the broader EpFA class provide a strong framework for its potential roles.

Signaling and Regulation
EpFAs derived from other polyunsaturated fatty acids are potent signaling molecules with anti-

inflammatory, analgesic, and antihypertensive properties.[6] They often exert their effects

through receptor-mediated pathways or by modulating ion channels. A key regulatory

checkpoint for EpFA signaling is the enzyme soluble epoxide hydrolase (sEH), which converts

the relatively stable epoxide to a less active vicinal diol (dihydroxy-octadecanoic acid).[6]

Inhibition of sEH is a major therapeutic strategy to enhance the endogenous levels and

beneficial effects of EpFAs.[10]

Potential as a Biomarker
The presence of specific epoxy fatty acids can be indicative of certain physiological or

pathological states. For instance, cis-9,10-epoxy octadecanoic acid has been identified as a

rare fatty acid present in the pathogen Pneumocystis carinii, suggesting it could serve as a

unique biomarker for infection.[11] Similarly, levels of other oxidized lipids have been correlated

with obesity and oxidative stress.[7]

Genotoxicity Considerations
From a drug development perspective, it is critical to note that epoxides as a chemical class

are considered structural alerts for genotoxicity.[12] Their high reactivity allows them to form

adducts with DNA, which can be mutagenic. Therefore, any therapeutic application involving

epoxy fatty acids must be accompanied by rigorous safety and toxicological evaluation.

The following diagram illustrates the central role of soluble epoxide hydrolase (sEH) in the

metabolism and deactivation of epoxy fatty acids.
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Caption: Metabolic pathway of epoxy fatty acids via sEH.

Methodologies for Research and Analysis
The quantification of epoxy fatty acids from complex biological or food matrices requires a

robust and sensitive analytical workflow. Gas chromatography-mass spectrometry (GC-MS) is

a commonly employed technique.[13][14]

Analytical Workflow Overview
The process involves lipid extraction, conversion to more volatile methyl esters, separation of

oxidized lipids from non-oxidized lipids, and finally, instrumental analysis.
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Caption: Analytical workflow for epoxy fatty acid analysis.

Detailed Experimental Protocol: Quantification by GC-
MS
This protocol describes a general method for the simultaneous determination of epoxy and

hydroxy fatty acids from an oil or lipid extract.[13][14]
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1. Sample Preparation & Transesterification: a. Weigh approximately 50-100 mg of the lipid

extract into a glass tube. b. Add an internal standard (e.g., methyl heneicosanoate, C21:0) for

accurate quantification. c. Add 2 mL of 0.5 M sodium methoxide in methanol. Seal the tube and

heat at 50°C for 15 minutes with occasional vortexing to convert triacylglycerols and other lipids

to fatty acid methyl esters (FAMEs). d. Cool the tube, then add 1 mL of saturated NaCl solution

and 2 mL of hexane. Vortex thoroughly and centrifuge to separate the layers. e. Carefully

transfer the upper hexane layer containing the FAMEs to a new tube. Repeat the hexane

extraction and combine the extracts. f. Evaporate the hexane under a gentle stream of

nitrogen.

2. Solid-Phase Extraction (SPE) for Fractionation: a. Condition a silica SPE cartridge (e.g., 500

mg) by washing with 5 mL of hexane. b. Redissolve the dried FAME residue from step 1f in a

minimal amount of hexane (~200 µL). c. Load the sample onto the conditioned SPE cartridge.

d. Elute the non-polar FAMEs (unoxidized) with 10 mL of a hexane:diethyl ether mixture (e.g.,

95:5 v/v). This fraction can be discarded or used for total fatty acid profiling. e. Elute the more

polar epoxy and hydroxy FAMEs with 10 mL of diethyl ether. f. Collect this polar fraction and

evaporate the solvent under nitrogen.

3. GC-MS Analysis: a. Reconstitute the dried polar fraction in a known volume of a suitable

solvent (e.g., 100 µL of isooctane). b. Inject 1 µL of the sample into the GC-MS system. c. GC

Conditions (Example):

Column: DB-23 or similar polar capillary column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film).[13]
Carrier Gas: Helium at a constant flow of ~1.2 mL/min.[13]
Injector: Splitless mode at 250°C.
Oven Program: Start at 50°C, hold for 2 min, ramp to 165°C at 15°C/min, hold for 15 min,
then ramp to 230°C at 10°C/min and hold for 10 min.[13] d. MS Conditions (Example):
Ionization: Electron Ionization (EI) at 70 eV.
Mode: Full scan mode (e.g., m/z 60-600) for identification. For higher sensitivity and
quantification, Selected Ion Monitoring (SIM) can be used based on the characteristic
fragment ions of the target analyte.

4. Data Analysis: a. Identify the 6R,7S-Epoxy-octadecanoic acid methyl ester peak based on

its retention time and mass spectrum compared to an authentic standard. b. Quantify the

compound by integrating its peak area relative to the internal standard's peak area, applying a

response factor determined from a calibration curve.
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Applications and Future Directions
The study of 6R,7S-Epoxy-octadecanoic acid and other octadecanoids is a field with

considerable potential.

Drug Development: Given the potent biological activities of related EpFAs, this molecule

could be investigated for therapeutic effects. Understanding its interaction with sEH and

other targets is a key first step.

Clinical Biomarkers: As analytical techniques become more sensitive, profiling epoxy fatty

acids in patient samples may provide valuable diagnostic or prognostic information for

diseases involving oxidative stress and inflammation.

Food Science: Epoxy fatty acids are formed during the oxidation of edible oils.[13] Monitoring

their levels can be important for assessing food quality, shelf-life, and potential safety

concerns.

Further research is required to fully elucidate the specific biological functions, signaling

pathways, and therapeutic potential of 6R,7S-Epoxy-octadecanoic acid, distinguishing its

unique properties from other EpFA isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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